Cas no 956042-65-2 (methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate)

• Product Name: methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate
• CAS No: 956042-65-2
• MF: C₂₃H₁₉FN₄O₃
• MW: 418.420368432999
• CID: 6311484
• PubChem ID: 2091046
• Update Time: 2025-07-17

methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate
• 956042-65-2
• methyl 4-[[(E)-3-[1-(2-cyanoethyl)-3-(4-fluorophenyl)pyrazol-4-yl]prop-2-enoyl]amino]benzoate
• SR-01000014202
• Z57012307
• methyl 4-[(2E)-3-[1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamido]benzoate
• SR-01000014202-1
• F1683-0422
• AKOS001042955
• (E)-methyl 4-(3-(1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-yl)acrylamido)benzoate
• SR-01000014202-2

• Inchi： 1S/C23H19FN4O3/c1-31-23(30)17-5-10-20(11-6-17)26-21(29)12-7-18-15-28(14-2-13-25)27-22(18)16-3-8-19(24)9-4-16/h3-12,15H,2,14H2,1H3,(H,26,29)/b12-7+
• InChI Key： IOCSCEIOYJOUBT-KPKJPENVSA-N
• SMILES： FC1C=CC(=CC=1)C1C(/C=C/C(NC2C=CC(C(=O)OC)=CC=2)=O)=CN(CCC#N)N=1

Computed Properties

• Exact Mass: 418.14411864g/mol
• Monoisotopic Mass: 418.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate

Methyl 4-(2E)-3-1-(2-Cyanoethyl)-3-(4-Fluorophenyl)-1H-Pyrazol-4-ylprop-2-enamidobenzoate (CAS No. 956042-65-2): An Overview

Methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate (CAS No. 956042-65-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate is characterized by a pyrazole ring substituted with a fluorophenyl group and a cyanoethyl moiety, linked to a benzene ring through an amide bond. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate could be further explored for its anti-inflammatory properties.

In addition to its anti-inflammatory potential, methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate have also been investigated. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These findings are crucial for assessing the potential of this compound as a viable drug candidate.

Synthesis of methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate involves several steps, including the formation of the pyrazole ring, introduction of the fluorophenyl and cyanoethyl groups, and final coupling with the benzene ring. The synthetic route has been optimized to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further research and development.

In conclusion, methyl 4-(2E)-3-1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-ylprop-2-enamidobenzoate (CAS No. 956042-65-2) represents an exciting molecule with significant potential in medicinal chemistry. Its unique structure and biological activities make it a promising candidate for further investigation in areas such as anti-inflammatory and anti-cancer therapies. Continued research is warranted to fully explore its therapeutic applications and optimize its pharmacological profile.